Cas no 1419590-81-0 (1-oxa-7-azaspiro[4.4]nonane;hydrochloride)

• Product Name: 1-oxa-7-azaspiro[4.4]nonane;hydrochloride
• CAS No: 1419590-81-0
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD28502507
• CID: 2093787
• PubChem ID: 86690185
• Update Time: 2025-11-01

1-oxa-7-azaspiro[4.4]nonane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-7-azaspiro[4.4]nonane hydrochloride
• 1-Oxa-7-azaspiro[4.4]nonane HCl
• RCYSLGBZYBGVFC-UHFFFAOYSA-N
• SB20123
• AK165916
• 1-Oxa-7-azaspiro[4.4]nonane, hydrochloride (1:1)
• 1-oxa-7-azaspiro[4.4]nonane;hydrochloride
• AS-52541
• SY247807
• CS-0052417
• AKOS025286343
• 1-Oxa-7-azaspiro[4.4]nonane, hydrochloride
• DB-407828
• MFCD28502507
• 1419590-81-0
• SCHEMBL14635928
• 1-oxa-7-azaspiro[4.4]nonanehydrochloride
• P15313

• MDL： MFCD28502507
• Inchi： 1S/C7H13NO.ClH/c1-2-7(9-5-1)3-4-8-6-7;/h8H,1-6H2;1H
• InChI Key： RCYSLGBZYBGVFC-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC21CNCC2

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 1-oxa-7-azaspiro[4.4]nonane;hydrochloride

Professional Introduction to 1-Oxa-7-azaspiro[4.4]nonane Hydrochloride (CAS No. 1419590-81-0)

1-Oxa-7-azaspiro[4.4]nonane hydrochloride, with the chemical identifier CAS No. 1419590-81-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, featuring a nitrogen-containing heterocycle linked to an oxygen-containing ring, has garnered attention due to its unique pharmacological properties and potential applications in drug development.

The compound 1-oxa-7-azaspiro[4.4]nonane hydrochloride belongs to a class of spirocyclic oxazolidinones, which are known for their versatility in medicinal chemistry. The spirocyclic framework imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The presence of both oxygen and nitrogen atoms in the molecule allows for diverse interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit unique biological activities. The structural motif of 1-oxa-7-azaspiro[4.4]nonane hydrochloride has been explored in various contexts, including the development of enzyme inhibitors and receptor modulators. Its hydrochloride salt form enhances solubility and bioavailability, making it more suitable for in vitro and in vivo studies.

One of the most compelling aspects of 1-oxa-7-azaspiro[4.4]nonane hydrochloride is its potential as a scaffold for drug discovery. Researchers have leveraged its structural features to design molecules with improved pharmacokinetic profiles and reduced toxicity. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The pharmacological profile of 1-oxa-7-azaspiro[4.4]nonane hydrochloride has been the subject of several preclinical studies. These investigations have highlighted its potential as a lead compound for further optimization. The compound's ability to interact with multiple targets suggests that it could be developed into a multitargeted therapeutic agent, addressing multiple aspects of a disease simultaneously.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel compounds like 1-oxa-7-azaspiro[4.4]nonane hydrochloride. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular properties, accelerating the drug discovery process. These computational tools have helped researchers identify key structural features that contribute to the biological activity of the compound.

The synthesis of 1-oxa-7-azaspiro[4.4]nonane hydrochloride presents unique challenges due to its complex spirocyclic structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Efficient synthetic routes have been developed that involve multi-step reactions with high yields, ensuring the availability of sufficient material for further research.

The future prospects for 1-oxa-7-azaspiro[4.4]nonane hydrochloride are promising, with ongoing studies exploring its potential in various therapeutic areas. Researchers are particularly interested in its role as a scaffold for antiviral and anti-inflammatory agents. The compound's unique structural features make it well-suited for modulating biological pathways associated with these diseases.

In conclusion, 1-Oxa-7-azaspiro[4.4]nonane hydrochloride (CAS No. 1419590-81-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural properties and promising pharmacological activities make it a valuable compound for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the fight against various diseases.